Cas no 2680667-39-2 (2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid
• CAS No: 2680667-39-2
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 5646648
• PubChem ID: 165907422
• Update Time: 2025-05-21

2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-oxazole-5-carboxylic acid
• 2680667-39-2
• EN300-28273136
• 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C8H8N2O5/c1-2-3-14-8(13)10-7-9-4-5(15-7)6(11)12/h2,4H,1,3H2,(H,11,12)(H,9,10,13)
• InChI Key： YRRVRBRMOMDRQU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CN=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 212.04332136g/mol
• Monoisotopic Mass: 212.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid

Introduction to 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid (CAS No. 2680667-39-2)

2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680667-39-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a 1,3-oxazole core, which is a five-membered aromatic ring containing two oxygen atoms, linked to a carbonylamino functional group and an ester moiety derived from prop-2-en-1-yloxy. The structural configuration of this compound not only underscores its potential as a versatile intermediate but also highlights its relevance in the development of novel therapeutic agents.

The 1,3-oxazole scaffold is well-documented for its pharmacological significance, serving as a key structural motif in numerous bioactive molecules. Its ability to engage with biological targets such as enzymes and receptors makes it a valuable building block in medicinal chemistry. In particular, the presence of the carbonylamino group introduces both electrophilic and nucleophilic centers, facilitating further functionalization and enabling the synthesis of more complex derivatives. This dual reactivity has been exploited in various synthetic strategies aimed at generating pharmacophores with enhanced binding affinity and selectivity.

The ester functionality at the propenyl position further enhances the synthetic utility of this compound. Ester groups are commonly employed in medicinal chemistry due to their stability under various reaction conditions while also serving as handles for subsequent derivatization via hydrolysis or transesterification. This makes 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid a promising candidate for exploring structure-activity relationships (SAR) in drug discovery campaigns.

Recent advancements in computational chemistry have underscored the importance of virtual screening in identifying promising candidates for further experimental validation. The molecular framework of this compound has been subjected to docking studies against various biological targets, including enzymes implicated in metabolic pathways and receptors involved in signal transduction. Preliminary results suggest that derivatives of this scaffold exhibit inhibitory activity against targets relevant to inflammatory diseases and cancer, positioning it as a potential lead compound for further optimization.

In the realm of bioorganic synthesis, the preparation of 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid has been achieved through multi-step synthetic routes that leverage modern methodologies. The construction of the 1,3-oxazole ring has been accomplished via cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent introduction of the carbonylamino and ester functionalities has been achieved through nucleophilic substitution and condensation reactions, respectively. These synthetic strategies highlight the compound's accessibility and readiness for further exploration.

The pharmacological potential of this compound has been further explored through its incorporation into libraries of heterocyclic derivatives. High-throughput screening (HTS) campaigns have identified several analogs with enhanced potency against selected targets compared to the parent compound. These findings underscore the importance of fine-tuning structural features such as substitution patterns on the oxazole ring and variations in the ester moiety to optimize biological activity.

Moreover, recent studies have highlighted the role of 1,3-oxazole derivatives in modulating immune responses and inflammation. The structural motif is known to interact with immune-related proteins and pathways, making it a relevant target for developing immunomodulatory agents. The presence of additional functional groups in 2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid provides an opportunity to fine-tune its interaction with these targets, potentially leading to novel therapeutics for autoimmune disorders and chronic inflammatory conditions.

The synthetic versatility of this compound also extends to its potential application in material science and agrochemicals. The oxazole core is known to impart stability and functionality to polymers and coatings, while the ester group can be modified to introduce specific properties such as biodegradability or pest resistance. These applications underscore the broad utility of heterocyclic compounds beyond traditional pharmaceuticals.

In conclusion,2-{(prop-2-en-1-yloxy)carbonylamino}-1,3-oxazole-5-carboxylic acid (CAS No. 2680667-39-2) represents a structurally intriguing molecule with significant potential in drug discovery and material science. Its unique combination of functional groups and biological relevance positions it as a valuable scaffold for developing novel therapeutic agents targeting inflammation, cancer, and other diseases. Continued research into its derivatives and synthetic modifications will likely uncover even broader applications for this versatile compound.